Cas no 2098017-62-8 (1-(cyclopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride)

• Product Name: 1-(cyclopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride
• CAS No: 2098017-62-8
• MF: C₇H₁₅ClN₂O₂S
• MW: 226.724199533463
• CID: 5724952
• PubChem ID: 91812375
• Update Time: 2025-07-18

1-(cyclopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026746564
• 1-cyclopropylsulfonyl-N-methylazetidin-3-amine;hydrochloride
• 2098017-62-8
• starbld0010508
• F2158-2039
• 1-(cyclopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride

• Inchi： 1S/C7H14N2O2S.ClH/c1-8-6-4-9(5-6)12(10,11)7-2-3-7;/h6-8H,2-5H2,1H3;1H
• InChI Key： AUMMEWLEYKVTEK-UHFFFAOYSA-N
• SMILES： Cl.S(C1CC1)(N1CC(C1)NC)(=O)=O

Computed Properties

• Exact Mass: 226.0542766g/mol
• Monoisotopic Mass: 226.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-(cyclopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride

Introduction to 1-(cyclopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride (CAS No. 2098017-62-8)

1-(cyclopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2098017-62-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their structural versatility and potential biological activity. The presence of a cyclopropylsulfonyl group and a methylated amine moiety in its molecular structure imparts unique chemical and pharmacological properties, making it a subject of intense study for its potential therapeutic applications.

The cyclopropylsulfonyl moiety is a key feature of this compound, contributing to its distinctive reactivity and interaction with biological targets. Sulfonyl groups are widely recognized for their role in enhancing binding affinity and metabolic stability, which are critical factors in drug design. The cyclopropyl ring, on the other hand, introduces steric hindrance that can influence the compound's selectivity and efficacy. This combination of structural elements makes 1-(cyclopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride a promising candidate for further exploration in drug development.

In recent years, there has been growing interest in azetidine derivatives due to their potential as scaffolds for novel therapeutic agents. Azetidine rings are smaller analogs of cyclohexane, offering a rigid framework that can be modified to target specific biological pathways. The N-methylazetidin-3-amine part of the molecule suggests a focus on modulating amine-based receptors or enzymes, which are prevalent in various physiological processes. The hydrochloride salt form indicates that the compound is formulated for improved solubility and stability, enhancing its suitability for pharmaceutical applications.

Current research in medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing effective drugs. 1-(cyclopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride exemplifies how modifications at specific positions in a molecular framework can lead to significant changes in biological activity. Studies have shown that compounds with similar structural motifs exhibit properties such as anti-inflammatory, analgesic, and anti-microbial effects. The unique combination of functional groups in this compound positions it as a valuable tool for investigating these mechanisms further.

The pharmacological potential of 1-(cyclopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride has been explored in several preclinical studies. Researchers have investigated its interactions with various enzymes and receptors, aiming to identify potential therapeutic targets. For instance, preliminary studies suggest that this compound may interact with serine proteases, which are involved in inflammatory pathways. The sulfonyl group's ability to mimic carboxylic acid residues could facilitate binding to these enzymes, leading to inhibitory effects that may have therapeutic benefits.

Another area of interest is the compound's potential as an intermediate in synthesizing more complex molecules. The presence of reactive sites such as the amine and sulfonyl groups allows for further functionalization, enabling chemists to design derivatives with enhanced properties. This flexibility makes 1-(cyclopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride a versatile building block for drug discovery programs targeting diverse diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to construct the azetidine ring and introduce the desired functional groups. The hydrochloride salt form is typically obtained through quaternization followed by salt formation, ensuring optimal solubility and stability for subsequent applications.

In conclusion, 1-(cyclopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride (CAS No. 2098017-62-8) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, combined with preliminary findings from biological studies, suggest that it may serve as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for azetidine derivatives, compounds like this one will play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.